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Compound of Interest

Compound Name: Edetol

Cat. No.: B1671103 Get Quote

Introduction
Edetol, chemically known as N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine, and often

referred to by the trade name Quadrol®, is a versatile polyol and chelating agent.[1][2][3] Its

unique structure, featuring four secondary hydroxyl groups and two tertiary amine centers,

allows it to function in multiple capacities within adhesive and sealant formulations.[2][3] These

application notes provide detailed procedures and protocols for researchers, scientists, and

drug development professionals on the utilization of Edetol to enhance the performance of

various adhesive and sealant systems. The primary functions of Edetol in these applications

include its role as a crosslinking agent, a catalyst, a curing agent, a viscosity modifier, and a

chelating agent.[1][2]

Chemical and Physical Properties of Edetol
A thorough understanding of Edetol's properties is crucial for its effective incorporation into

adhesive and sealant formulations.
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Property Value

CAS Number 102-60-3

Molecular Formula C14H32N2O4

Molecular Weight 292.41 g/mol

Appearance Colorless to pale yellow viscous liquid

Boiling Point 190 °C @ 1.0 mmHg

Density 1.013 g/mL at 25 °C

Refractive Index n20/D 1.4812

Solubility Miscible with water, ethanol, methanol, toluene

Applications in Adhesives and Sealants
Edetol's multifunctional nature makes it a valuable component in a variety of adhesive and

sealant systems.

Polyurethane Systems
In polyurethane adhesives and sealants, Edetol primarily acts as a crosslinking agent and a

catalyst.[2] The hydroxyl groups on the Edetol molecule react with the isocyanate (NCO)

groups of a polyurethane prepolymer, forming a durable, crosslinked network. The tertiary

amine groups within the Edetol structure can catalyze the urethane reaction, accelerating the

cure rate.

Mechanism of Action: Crosslinking in Polyurethane The following diagram illustrates the

reaction between a diisocyanate prepolymer and Edetol, leading to a crosslinked polyurethane

network.
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Caption: Reaction of diisocyanate with Edetol to form a crosslinked polyurethane.

Quantitative Effects of Edetol on Polyurethane Adhesive Properties The concentration of

Edetol can be varied to achieve desired properties in the final adhesive. The following table

provides representative data on how different levels of Edetol might influence key performance

metrics of a model polyurethane adhesive.

Edetol
Concentration
(wt%)

Cure Time (minutes
at 25°C)

Lap Shear Strength
(MPa)

Hardness (Shore A)

1.0 120 8.5 40

2.5 75 12.3 55

5.0 45 15.8 70

7.5 30 14.2 (becomes brittle) 85

Epoxy Systems
In epoxy formulations, Edetol functions as a curing agent and a flexibilizer. The amine groups

can initiate the ring-opening polymerization of the epoxy resin. Due to its relatively large and
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flexible molecular structure, the incorporation of Edetol can also impart a degree of flexibility to

the cured epoxy, improving its impact resistance.

Mechanism of Action: Curing of Epoxy Resin The tertiary amine functionality of Edetol can

catalyze the anionic polymerization of epoxy resins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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